molecular formula C12H8Cl5N3O2 B1167485 Fructosyl-amino acid oxidase CAS No. 109603-58-9

Fructosyl-amino acid oxidase

Cat. No. B1167485
CAS RN: 109603-58-9
InChI Key:
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Description

Fructosyl-amino acid oxidase (FAOD) is a flavoprotein that catalyzes the oxidation of fructosyl amino acids to form glucosone, amino acid, and hydrogen peroxide . It is a relatively new class of enzymes that cleave Amadori compounds and have been found in fungi, yeast, and bacteria . These enzymes have become attractive alternatives to conventional detection methods for glycated proteins, particularly glycated hemoglobin A1c, which are important markers for assessing the effectiveness of diabetes treatment .


Synthesis Analysis

Fructosyl amine oxidases (FAOXs) have been isolated, characterized, and engineered to date with different substrate specificities . The consensus motif for the ADP-binding βαβ-fold common to all FAD and NAD enzymes is present in all known FAOX sequences except one .


Molecular Structure Analysis

The molecular structure of FAOD is characterized by the consensus motif for the ADP-binding βαβ-fold, which is common to all FAD and NAD enzymes . A recently solved crystal structure provides important clues for this class of enzymes .


Chemical Reactions Analysis

FAOD catalyzes the oxidation of the C-N bond linking the C1 of the fructosyl moiety and the nitrogen of the amino group of fructosyl amino acids . This reaction results in the formation of glucosone, an amino acid, and hydrogen peroxide .


Physical And Chemical Properties Analysis

FAOD is a flavoprotein that catalyzes the oxidation of fructosyl amino acids . It has a molecular weight of approximately 88 kDa as determined by electrophoresis . The enzyme is stable at 45°C .

Mechanism of Action

The mechanism of action of FAOD involves the oxidation of the C-N bond linking the C1 of the fructosyl moiety and the nitrogen of the amino group of fructosyl amino acids . This oxidation process is mediated by oxygen .

Future Directions

Future research on FAOD is expected to lead to the next generation of convenient, simple, and economical sensors for glycated protein, ideally suited for point-of-care treatment and self-monitoring applications . There is also great interest in engineering and expanding the accessibility of the substrate binding sites of these enzymes .

properties

CAS RN

109603-58-9

Product Name

Fructosyl-amino acid oxidase

Molecular Formula

C12H8Cl5N3O2

Molecular Weight

0

Origin of Product

United States

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